4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,5-naphthyridine

• Molecular Formula: C14H17BN2O2
• Molecular Weight: 256.11 g/mol
• IUPAC Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,5-naphthyridine
• InChI: InChI=1S/C14H17BN2O2/c1-13(2)14(3,4)19-15(18-13)10-7-9-16-11-6-5-8-17-12(10)11/h5-9H,1-4H3
• InChI Key: AJXZDDBSSKRQCL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C(=NC=C2)C=CC=N3

Description

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,5-naphthyridine: , is a chemical compound with the empirical formula CHBO and a molecular weight of 127.98 g/mol.

• At room temperature, it appears as a colorless oil-like substance.
• This compound finds applications in pharmaceuticals and chemical intermediates.

Preparation Methods

Synthetic Routes:

Chemical Reactions Analysis

Reactions Types: It undergoes borylation, hydroboration, and coupling reactions.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used in synthetic organic chemistry for C-H functionalization and boron-containing compounds.

Medicine: Research on boron-based drugs and imaging agents.

Industry: As a building block for fine chemicals and materials.

Mechanism of Action

• The exact mechanism of action is context-dependent, but it often involves boron’s ability to stabilize transition states and facilitate bond formation.
• Molecular targets and pathways vary based on the specific application.

Comparison with Similar Compounds

Uniqueness: Its unique structure combines a naphthyridine core with a boron-containing group.

Similar Compounds: Other boron-containing compounds include 4-nitrophenyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl ester and 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine .